[(2R,3R,4S,5R,6R)-4,5-Diacetyloxy-2-(hydroxymethyl)-6-[(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl] acetate

• CAS RN: 67398-72-5
• Molecular Formula: C24H34O17
• Molecular Weight: 594.519
• IUPAC Name: [(2R,3R,4S,5R,6R)-4,5-diacetyloxy-2-(hydroxymethyl)-6-[(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl] acetate
• InChI: InChI=1S/C24H34O17/c1-9(27)33-17-15(7-25)39-23(21(37-13(5)31)19(17)35-11(3)29)41-24-22(38-14(6)32)20(36-12(4)30)18(34-10(2)28)16(8-26)40-24/h15-26H,7-8H2,1-6H3/t15-,16-,17-,18-,19+,20+,21-,22-,23-,24-/m1/s1
• InChI Key: VLOPTISRWGNXGK-FXPCSOOLSA-N
• SMILES: CC(=O)OC1C(OC(C(C1OC(=O)C)OC(=O)C)OC2C(C(C(C(O2)CO)OC(=O)C)OC(=O)C)OC(=O)C)CO
• solubility: not available

Description

[(2R,3R,4S,5R,6R)-4,5-Diacetyloxy-2-(hydroxymethyl)-6-[(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl] acetate is a useful research compound. Its molecular formula is C24H34O17 and its molecular weight is 594.519. The purity is usually 95%.
BenchChem offers high-quality [(2R,3R,4S,5R,6R)-4,5-Diacetyloxy-2-(hydroxymethyl)-6-[(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl] acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [(2R,3R,4S,5R,6R)-4,5-Diacetyloxy-2-(hydroxymethyl)-6-[(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl] acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry and Chemical Reactions

Research on compounds with similar structural features often focuses on their roles in synthetic pathways. For example, studies on the oxidative chemistry of natural antioxidants and their derivatives, such as hydroxytyrosol and its related compounds, reveal insights into novel oxidative pathways that can be crucial for synthesizing new antioxidant compounds or understanding their mechanisms of action (Lucia et al., 2006). These pathways are essential for developing new synthetic methods that can produce complex molecules with potential therapeutic properties.

Material Science and Molecular Properties

The study of novel compounds and their solvent-dependent transformations, such as the work on 3-hydroxychromone derivatives, provides valuable information on the interaction between molecular structures and their physical properties (Ercelen et al., 2002). Such research is fundamental in material science, where understanding these interactions can lead to the development of new materials with tailored properties for specific applications.

Pharmacological Applications

The compound's structure suggests potential utility in the synthesis of bioactive molecules. Research on similar compounds has explored their antimicrobial and anticancer activities, providing a framework for understanding how structural modifications can influence biological activity. For instance, the synthesis and biological importance of new series of 3-hydroxy/acetoxy-2-phenyl-4H-chromen-4-ones demonstrate the role of structural features in determining their antimicrobial activity (Gharpure et al., 2013). This kind of research is crucial for the development of new therapeutic agents.